![molecular formula C25H29N3O4 B1228913 2-Cyclopentyl-4-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-9-methyl-1-pyrido[3,4-b]indolone](/img/structure/B1228913.png)
2-Cyclopentyl-4-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-9-methyl-1-pyrido[3,4-b]indolone
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Overview
Description
2-cyclopentyl-4-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-9-methyl-1-pyrido[3,4-b]indolone is a member of beta-carbolines.
Scientific Research Applications
Synthesis and Pharmacological Evaluation
One of the key applications of similar compounds is in pharmacology. A study by Brubaker and Colley (1986) synthesized derivatives of 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes and evaluated them for dopamine agonist activity. Although these specific compounds did not show central nervous system activity, one analogue exhibited significant dopamine agonist activity in a cat cardioaccelerator nerve assay (Brubaker & Colley, 1986).
Structural Elucidation in Drug Development
In the field of drug development, structural elucidation is crucial. Richter et al. (2022) reported on the structural study of a promising antitubercular drug candidate, BTZ043, which shares a structural similarity with the compound . This study demonstrates the importance of understanding molecular structures in developing effective pharmaceuticals (Richter et al., 2022).
Antiviral Activity Exploration
A 2020 study by Apaydın et al. designed and synthesized derivatives of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide and evaluated them for antiviral activity. This indicates the potential of similar structures in developing new classes of antiviral molecules, showcasing the versatility of such compounds in medicinal chemistry (Apaydın et al., 2020).
Antibacterial Agent Investigation
The investigation of new antibacterial agents is another significant application. For instance, Sugawara et al. (1996) conducted a study on a new quinolone antibacterial agent, revealing insights into the potential of similar compounds in antibacterial drug development (Sugawara et al., 1996).
properties
Molecular Formula |
C25H29N3O4 |
---|---|
Molecular Weight |
435.5 g/mol |
IUPAC Name |
2-cyclopentyl-4-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)-9-methylpyrido[3,4-b]indol-1-one |
InChI |
InChI=1S/C25H29N3O4/c1-26-20-9-5-4-8-18(20)21-19(16-28(24(30)22(21)26)17-6-2-3-7-17)23(29)27-12-10-25(11-13-27)31-14-15-32-25/h4-5,8-9,16-17H,2-3,6-7,10-15H2,1H3 |
InChI Key |
YQGPDIKZNXOOII-UHFFFAOYSA-N |
SMILES |
CN1C2=CC=CC=C2C3=C1C(=O)N(C=C3C(=O)N4CCC5(CC4)OCCO5)C6CCCC6 |
Canonical SMILES |
CN1C2=CC=CC=C2C3=C1C(=O)N(C=C3C(=O)N4CCC5(CC4)OCCO5)C6CCCC6 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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